4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone

• IUPAC Name: 4-[[3-(trifluoromethyl)anilino]methyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C16H12F3N3O/c17-16(18,19)10-4-3-5-11(8-10)20-9-14-12-6-1-2-7-13(12)15(23)22-21-14/h1-8,20H,9H2,(H,22,23)
• InChI Key: ODFUMZBGOYJHIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CNC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H12F3N3O
• Molecular Weight: 319.28 g/mol

Description

4-{[3-(Trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone, also known as TFAM-P, is a novel small molecule that has recently been developed for use in laboratory experiments and scientific research. It is a synthetic compound that is composed of three fluorinated aromatic rings with a nitrogen atom at the center. TFAM-P has been shown to have a variety of biological activities, including antioxidant and anti-inflammatory effects. It is also known to have potential applications in the treatment of various diseases.

Scientific Research Applications

Heterocyclic Compounds and Biological Significance

4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone is a notable structure in the realm of medicinal chemistry, especially in the context of triazine and triazole derivatives. These compounds, including triazines, are recognized for their wide range of biological activities, serving as antibacterial, antifungal, anti-cancer, antiviral, and anti-inflammatory agents. The structural versatility of these compounds allows for the synthesis of various derivatives with potent pharmacological properties, highlighting the importance of such heterocyclic cores in drug development (Verma, Sinha, & Bansal, 2019) (Ferreira et al., 2013).

Fluorescent Chemosensors

4-Methyl-2,6-diformylphenol (DFP) based compounds, sharing structural motifs with 4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone, have been utilized in the development of fluorescent chemosensors. These chemosensors are capable of detecting a variety of analytes, showcasing high selectivity and sensitivity. The dual formyl groups present in these structures offer significant opportunities to modulate sensing capabilities, making them valuable tools in chemical sensing and environmental monitoring applications (Roy, 2021).

Antimicrobial and Anticorrosive Applications

Compounds like phthalocyanine, which share similar heterocyclic characteristics with 4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone, have been studied for their antimicrobial properties and potential as corrosion inhibitors. These studies reflect the broader applicability of such compounds in protecting materials against degradation and their utility in developing new antimicrobial strategies (Verma et al., 2021).